N1-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide

• IUPAC Name: N'-[2-(3-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(oxolan-2-ylmethyl)oxamide
• InChI: InChI=1S/C19H22N4O5S/c1-12-4-2-5-13(8-12)23-17(15-10-29(26,27)11-16(15)22-23)21-19(25)18(24)20-9-14-6-3-7-28-14/h2,4-5,8,14H,3,6-7,9-11H2,1H3,(H,20,24)(H,21,25)
• InChI Key: RIFMVSQLBXMDNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C(=O)NCC4CCCO4
• Molecular Formula: C19H22N4O5S
• Molecular Weight: 418.5 g/mol

Description

N1-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H22N4O5S and its molecular weight is 418.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthetic routes for creating compounds with similar structures to N1-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide have been developed, highlighting their potential for various biological and material science applications. For example, the synthesis and characterization of Some New Bis-Pyrazolyl-Thiazoles Incorporating the Thiophene Moiety as Potent Anti-Tumor Agents show promising activities against hepatocellular carcinoma (HepG2) cell lines, indicating their potential in medicinal chemistry (Gomha, Edrees, & Altalbawy, 2016).

Biological Activities

Compounds structurally related to the chemical have been evaluated for their anti-tumor, analgesic, antioxidant, anticancer, and anti-HCV activities. For instance, Celecoxib Derivatives were synthesized and evaluated, showing promise as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, highlighting the versatility of these compounds in drug development (Küçükgüzel et al., 2013).

Material Science Applications

The exploration of these compounds extends beyond biological activities, as demonstrated by studies on corrosion inhibition and gas adsorption. Pyrazolone derivatives, for example, have shown significant potential in protecting materials from corrosion, thus being applicable in industrial settings (Ansari, Quraishi, Singh, Ramkumar, & Obote, 2016). Additionally, research into polyoxovanadates(III) incorporating pyrazole derivatives has revealed their capability for gas adsorption, indicating their utility in environmental and energy-related applications (Xie, An, Weng, & Zhou, 2022).